Cas no 24264-52-6 (3-(3,5-dimethylphenoxy)-2-butanone)

• Product Name: 3-(3,5-dimethylphenoxy)-2-butanone
• CAS No: 24264-52-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1416753
• PubChem ID: 2769044
• Update Time: 2025-04-20

3-(3,5-dimethylphenoxy)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethylphenoxy)-2-butanone
• (+-)-2-(3,5-Dichlor-phenoxy)-propansaeure
• EN300-66022
• (+-)-2-(3,5-Dimethyl-phenoxy)-butan-3-on
• 2(RS)-(3,5-dichlorophenoxy)propionic acid
• (+-)-2-&lt
• 3,5-Dichlor-phenoxy&gt
• -propansaeure
• 3-(2,5-Xylyloxy)-butan-2-on
• AC1Q2BZG
• CTK1H6346
• SureCN1360515
• (+-)-2-(3,5-Dichlor-phenoxy)-propionsaeure
• (+-)-2-(3,5-dichloro-phenoxy)-propionic acid
• Propanoic acid, 2-(3,5-dichlorophenoxy)-
• (+-)-3-&lt
• 3,5-Dimethyl-phenoxy&gt
• -butan-2-on
• (+-)-(3,5-Dimethyl-phenoxy)-butan-3-on
• (+-)-2-(3,5-Dichlorphenoxy)propionsaeure
• (+-)-2-< 3,5-Dichlor-phenoxy> -propansaeure
• (+-)-3-< 3,5-Di
• DB-303809
• CS-0359485
• 24264-52-6
• AKOS005080346
• 3-(3,5-dimethylphenoxy)butan-2-one
• MFCD00243575
• 12K-015
• 3-(3,5-dimethylphenoxy)-2-butanone

• Inchi： 1S/C12H16O2/c1-8-5-9(2)7-12(6-8)14-11(4)10(3)13/h5-7,11H,1-4H3
• InChI Key： YLYNQLVPKXDCGA-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)C(C(C)=O)C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.996
• Boiling Point: 290°C at 760 mmHg
• Flash Point: 119.4°C
• Refractive Index: 1.496
• PSA: 26.3